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This technical guide provides a comprehensive overview of the current regulatory guidelines,

analytical methodologies, and toxicological understanding of N-nitroso-enalapril, a
nitrosamine impurity of concern for the pharmaceutical industry. This document is intended for

researchers, scientists, and drug development professionals engaged in ensuring the safety

and quality of enalapril-containing drug products.

Executive Summary
The presence of nitrosamine impurities in pharmaceuticals is a significant concern for global

regulatory bodies due to their potential carcinogenic risk. N-nitroso-enalapril, a nitrosamine

drug substance-related impurity (NDSRI), can form during the manufacturing process or

storage of enalapril. This guide outlines the acceptable intake limits set by major regulatory

agencies, details a robust analytical method for its detection and quantification, and provides

insight into its mechanism of action. Adherence to these guidelines and methodologies is

crucial for regulatory compliance and patient safety.
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Regulatory Framework and Acceptable Intake Limits
Regulatory agencies worldwide have established limits for nitrosamine impurities in

pharmaceutical products to minimize potential health risks.[1][2][3] These limits are based on a

conservative estimate of a lifetime cancer risk.[4][5] For N-nitroso-enalapril, the acceptable

intake (AI) limits are harmonized across several key regulatory bodies.

The US Food and Drug Administration (FDA), the European Medicines Agency (EMA), and

Health Canada have all set an acceptable intake (AI) limit of 1500 ng/day for N-nitroso-
enalapril.[1][6][7][8][9] This limit falls under Potency Category 5 for nitrosamine drug

substance-related impurities (NDSRIs).[8][9] The Therapeutic Goods Administration (TGA) of

Australia also aligns with these international standards.[10][11][12] The Japanese

Pharmaceuticals and Medical Devices Agency (PMDA) follows the principles of ICH M7 for the

control of mutagenic impurities, which is consistent with the approaches of the FDA and EMA.

[13][14]

A three-step mitigation strategy is recommended by regulatory authorities, which includes:

Risk Assessment: A thorough evaluation of the manufacturing process to identify potential

sources of nitrosating agents and secondary or tertiary amines that could lead to the

formation of N-nitroso-enalapril.[1][5][15]

Confirmatory Testing: If a risk is identified, confirmatory testing of batches should be

conducted using sensitive and appropriately validated analytical methods.[5][16]

Reporting and Mitigation: If N-nitroso-enalapril is detected above the acceptable limit,

manufacturers are required to report these findings to the regulatory authorities and

implement changes to prevent or reduce the impurity to an acceptable level.[10]

Table 1: Regulatory Acceptable Intake (AI) Limits for N-
nitroso-enalapril
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Regulatory Agency
Acceptable Intake (AI)
Limit (ng/day)

Potency Category

US Food and Drug

Administration (FDA)
1500 5

European Medicines Agency

(EMA)
1500 5

Health Canada 1500 5

Therapeutic Goods

Administration (TGA)
Aligned with EMA/FDA Not explicitly stated

Pharmaceuticals and Medical

Devices Agency (PMDA)
Aligned with ICH M7 Not explicitly stated

Analytical Methodology: LC-MS/MS for N-nitroso-
enalapril Quantification
The detection and quantification of N-nitroso-enalapril at trace levels require highly sensitive

and selective analytical methods.[17][18][19] Liquid Chromatography with tandem mass

spectrometry (LC-MS/MS) is the preferred technique for this purpose.[17][18]

Experimental Protocol: LC-MS/MS Analysis of N-nitroso-
enalapril
This protocol outlines a general procedure for the determination of N-nitroso-enalapril in
enalapril drug substance and drug product. Method validation should be performed in

accordance with ICH guidelines.

3.1.1. Sample Preparation

Drug Substance: Accurately weigh approximately 50 mg of the enalapril drug substance into

a 10 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent (e.g.,

methanol or a mixture of methanol and water).
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Drug Product (Tablets): Weigh and finely powder a representative number of tablets.

Transfer a portion of the powder equivalent to 50 mg of enalapril to a 15 mL centrifuge tube.

Add 10 mL of a suitable extraction solvent, vortex for 15 minutes, and then centrifuge at

4000 rpm for 10 minutes.

Filtration: Filter the resulting solution through a 0.22 µm syringe filter into an LC vial for

analysis.

3.1.2. Chromatographic Conditions

Instrument: UHPLC system coupled with a triple quadrupole mass spectrometer.

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile or methanol.

Flow Rate: 0.3 mL/min.

Column Temperature: 40 °C.

Injection Volume: 5 µL.

Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B,

ramping up to elute the N-nitroso-enalapril, followed by a column wash and re-equilibration.

3.1.3. Mass Spectrometric Conditions

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Multiple Reaction Monitoring (MRM): Monitor for specific precursor-to-product ion transitions

for N-nitroso-enalapril. The exact m/z values will depend on the specific molecule and may

require optimization. For N-nitroso-enalapril (C20H27N3O6), the protonated molecule

[M+H]+ would be monitored.

Source Parameters: Optimize source-dependent parameters such as capillary voltage,

source temperature, and gas flows to achieve maximum sensitivity and stability.
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Table 2: Example LC-MS/MS Parameters for N-nitroso-
enalapril Analysis

Parameter Value

LC System

Column C18, 100 x 2.1 mm, 1.8 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

MS System

Ionization Mode ESI Positive

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temperature 400 °C

MRM Transition Analyte-specific (to be determined)

Mechanism of Action and Toxicological Pathway
N-nitroso compounds are classified as probable human carcinogens based on extensive

animal studies.[17] Their carcinogenic activity is primarily due to their ability to act as alkylating

agents, leading to DNA damage.[20][21]

The toxicological pathway of N-nitroso-enalapril is believed to follow the general mechanism

for nitrosamines:

Metabolic Activation: N-nitroso-enalapril undergoes metabolic activation, primarily in the

liver, by cytochrome P450 (CYP) enzymes.[12] This process involves α-hydroxylation of the

carbon atom adjacent to the nitroso group.
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Formation of Reactive Intermediates: The α-hydroxylated intermediate is unstable and

spontaneously decomposes to form a reactive diazonium ion.

DNA Alkylation: The highly electrophilic diazonium ion can then react with nucleophilic sites

on DNA bases, leading to the formation of DNA adducts.

Mutagenesis and Carcinogenesis: If these DNA adducts are not repaired by cellular DNA

repair mechanisms, they can lead to mutations during DNA replication.[20] The accumulation

of such mutations in critical genes can initiate the process of carcinogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. canada.ca [canada.ca]

2. documents.thermofisher.com [documents.thermofisher.com]

3. Nitrosamine Impurities in Medicinal Products and APIs - the New FDA Guidance - ECA
Academy [gmp-compliance.org]

4. fda.gov [fda.gov]

5. downloads.regulations.gov [downloads.regulations.gov]

6. ema.europa.eu [ema.europa.eu]

7. ema.europa.eu [ema.europa.eu]

8. scribd.com [scribd.com]

9. tga.gov.au [tga.gov.au]

10. Nitrosamine impurities in medicines | Therapeutic Goods Administration (TGA)
[tga.gov.au]

11. 🇦🇺 TGA - Latest Update to Nitrosamine Limits - Limits of Nitrosamines - Nitrosamines
Exchange [nitrosamines.usp.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b16334061/docs?utm_src=pdf-body-img#navigating-the-regulatory-landscape-of-n-nitroso-enalapril-a-technical-guide
https://www.benchchem.com/product/b16334061?utm_src=pdf-custom-synthesis#bc-rfq
https://www.canada.ca/content/dam/hc-sc/documents/services/drugs-health-products/compliance-enforcement/information-health-product/drugs/nitrosamine-impurities/established-acceptable-intake-limits/appendix-1.xlsx
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/an-001657-pb-drug-products-orbitrap-nitrosamine-quantitation-an001657-na-en.pdf
https://www.gmp-compliance.org/gmp-news/nitrosamine-impurities-in-medicinal-products-and-apis-the-new-fda-guidance
https://www.gmp-compliance.org/gmp-news/nitrosamine-impurities-in-medicinal-products-and-apis-the-new-fda-guidance
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://downloads.regulations.gov/FDA-2020-D-1530-0019/attachment_1.pdf
https://www.ema.europa.eu/en/documents/other/appendix-1-acceptable-intakes-established-n-nitrosamines_en.xlsx
https://www.ema.europa.eu/en/documents/other/appendix-2-carcinogenic-potency-categorisation-approach-n-nitrosamines_en.pdf
https://www.scribd.com/document/659481340/Appendix-1-Acceptable-Intakes-Established-n-Nitrosamines-En
https://www.tga.gov.au/sites/default/files/2025-02/established-acceptable-intake-for-nitrosamines-in-medicines-table-images.pdf
https://www.tga.gov.au/safety/safety-monitoring-and-information/nitrosamine-impurities-medicines
https://www.tga.gov.au/safety/safety-monitoring-and-information/nitrosamine-impurities-medicines
https://nitrosamines.usp.org/t/tga-latest-update-to-nitrosamine-limits/9897
https://nitrosamines.usp.org/t/tga-latest-update-to-nitrosamine-limits/9897
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16334061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. Established acceptable intake for nitrosamines in medicines | Therapeutic Goods
Administration (TGA) [tga.gov.au]

13. pmda.go.jp [pmda.go.jp]

14. pmda.go.jp [pmda.go.jp]

15. resolvemass.ca [resolvemass.ca]

16. Nitrosamine impurities: guidance for marketing authorisation holders | European
Medicines Agency (EMA) [ema.europa.eu]

17. lcms.cz [lcms.cz]

18. agilent.com [agilent.com]

19. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for
bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]

20. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United
States Pharmacopeia General Chapter [sigmaaldrich.com]

21. Nitrosamine impurities in medications: Established acceptable intake limits - Canada.ca
[canada.ca]

To cite this document: BenchChem. [Navigating the Regulatory Landscape of N-nitroso-
enalapril: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16334061/docs#navigating-the-regulatory-
landscape-of-n-nitroso-enalapril-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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